molecular formula C10H10N2O5 B8706043 Methyl 3-acetamido-5-nitrobenzoate

Methyl 3-acetamido-5-nitrobenzoate

Cat. No.: B8706043
M. Wt: 238.20 g/mol
InChI Key: VGVYXPPTWWOILX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-acetamido-5-nitrobenzoate is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O5

Molecular Weight

238.20 g/mol

IUPAC Name

methyl 3-acetamido-5-nitrobenzoate

InChI

InChI=1S/C10H10N2O5/c1-6(13)11-8-3-7(10(14)17-2)4-9(5-8)12(15)16/h3-5H,1-2H3,(H,11,13)

InChI Key

VGVYXPPTWWOILX-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC(=CC(=C1)C(=O)OC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Amino-5-nitrobenzoic acid ([23218-93-1], 0.99 g, 5.05 mmol) was stirred in DCM (20 mL) and pyridine (2 mL) at 0° C. Acetic anhydride (1 mL, 10 mmol) was added. The reaction was stirred overnight. Water (30 mL) was added. A precipitate formed and was collected by filtration. [M+H] calc'd for C10H10N2O5 239; found, 239.
Quantity
0.99 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
reactant
Reaction Step Four

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